Cas no 1806797-57-8 (5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1806797-57-8
• MF: C₇H₄F₅IN₂
• MW: 338.016551017761
• CID: 4810689
• Update Time: 2025-05-23

5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5IN2/c8-5(9)3-4(7(10,11)12)2(14)1-15-6(3)13/h1,5H,14H2
• InChI Key： YRHKPALLZSFFFP-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(F)(F)F)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine

Research Briefing on 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine (CAS: 1806797-57-8)

In recent years, the compound 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine (CAS: 1806797-57-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various applications, including medicinal chemistry, agrochemical development, and material science. The presence of multiple halogen atoms and amino groups in its structure makes it a versatile intermediate for further chemical modifications and drug discovery efforts.

Recent studies have focused on the synthesis and functionalization of 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine to explore its pharmacological properties. One notable application is its role as a key building block in the development of kinase inhibitors, which are crucial for targeting various cancers and inflammatory diseases. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been leveraged to create diverse libraries of bioactive molecules with enhanced selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine in inhibiting specific tyrosine kinases implicated in tumor growth. The study highlighted the compound's favorable pharmacokinetic profile, including its metabolic stability and oral bioavailability, which are critical for drug development. Additionally, the presence of fluorine atoms was found to improve the compound's binding affinity to target proteins, as evidenced by X-ray crystallography and molecular docking studies.

Beyond its pharmaceutical applications, 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine has also been investigated for its potential in agrochemicals. A 2022 report in the journal Pest Management Science described its use as a precursor for novel herbicides with enhanced environmental safety profiles. The compound's structural features contribute to its herbicidal activity by interfering with essential plant metabolic pathways, offering a sustainable alternative to traditional agrochemicals.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For instance, a 2023 patent application disclosed a novel catalytic system for the efficient iodination of pyridine derivatives, addressing one of the key bottlenecks in the synthesis of this compound.

In conclusion, 5-Amino-3-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine (CAS: 1806797-57-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its multifaceted applications, from drug discovery to agrochemical development, underscore its importance in advancing scientific and industrial innovations. Future research directions may include exploring its utility in other therapeutic areas, such as antimicrobial and antiviral agents, as well as further refining synthetic methodologies to enhance accessibility for broader applications.